N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide

• IUPAC Name: N-[cyano-(2-phenylmethoxyphenyl)methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C25H22N2O2/c1-2-17-27(25(28)21-13-7-4-8-14-21)23(18-26)22-15-9-10-16-24(22)29-19-20-11-5-3-6-12-20/h2-16,23H,1,17,19H2
• InChI Key: OUTFLSVCYLNOHP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(C(C#N)C1=CC=CC=C1OCC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol

Description

N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide, also known as ABPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the study of proteomics and drug discovery. ABPP is a small molecule that can be used to selectively label and identify active enzymes in complex biological samples.

Scientific Research Applications

N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide has been used in a variety of scientific research applications, including proteomics, drug discovery, and enzyme activity profiling. N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide can be used to identify active enzymes in complex biological samples, providing researchers with valuable information about the function and activity of these enzymes. N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide has also been used to identify potential drug targets and to evaluate the efficacy of new drugs.

Mechanism of Action

The mechanism of action of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide involves the selective labeling of active enzymes in complex biological samples. N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide contains a reactive group that can bind to the active site of enzymes, allowing researchers to identify and isolate these enzymes for further study. N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide can also be used to identify the targets of drugs, providing valuable information for drug discovery and development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide are still being studied, but early research suggests that N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide can be used to identify and isolate active enzymes in a variety of biological samples. N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide has also been shown to be effective in identifying potential drug targets and evaluating the efficacy of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide is its ability to selectively label active enzymes in complex biological samples. This provides researchers with valuable information about the function and activity of these enzymes, which can be used to identify potential drug targets and evaluate the efficacy of new drugs. However, there are also limitations to the use of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide in lab experiments, including the need for specialized equipment and expertise, and the potential for false positives and false negatives.

Future Directions

There are many potential future directions for research on N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide, including the development of new and more efficient synthesis methods, the identification of new applications for N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide in drug discovery and proteomics, and the development of new tools and techniques for analyzing N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide-labeled enzymes. Additionally, further research is needed to better understand the biochemical and physiological effects of N-allyl-N-[[2-(benzyloxy)phenyl](cyano)methyl]benzamide, and to identify potential limitations and drawbacks of its use in scientific research.